alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol

• CAS No.: 13627-80-0
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-3-yl)-2-[2-methoxyethyl(methyl)amino]ethanol
• InChI: InChI=1S/C14H21NO4/c1-15(7-8-17-2)9-11(16)14-10-18-12-5-3-4-6-13(12)19-14/h3-6,11,14,16H,7-10H2,1-2H3
• InChI Key: PDIOFRZUYUBDMI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)CC(C1COC2=CC=CC=C2O1)O

Description

Alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol is a complex organic compound that features a benzodioxan ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol typically involves multiple steps. One common synthetic route starts with the preparation of the benzodioxan ring system, followed by the introduction of the methanol and amino groups. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen atoms or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in studies of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired therapeutic or chemical effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Methoxyethyl)methylamine
• 1,4-Benzodioxan-2-methanol
• 2-Methoxyethylamine

Uniqueness

Alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol is unique due to its specific combination of functional groups and ring system. This unique structure imparts distinct chemical and biological properties, making it valuable for specific applications that similar compounds may not be suitable for.